Cas no 2034565-00-7 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2034565-00-7
• MF: C₁₉H₁₈N₂O₇S
• MW: 418.4204
• CID: 5353293
• Update Time: 2025-06-14

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C19H18N2O7S/c22-18-12-28-19(23)21(18)11-15(13-4-2-1-3-5-13)20-29(24,25)14-6-7-16-17(10-14)27-9-8-26-16/h1-7,10,15,20H,8-9,11-12H2
• InChI Key： RVFNHGJYUZGWRW-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])C([H])([H])O2)(N([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])N1C(=O)OC([H])([H])C1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 717
• XLogP3: 1.6
• Topological Polar Surface Area: 120

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2034565-00-7)

In recent years, the compound N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2034565-00-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidinone and benzodioxine sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings and developments related to this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 2034565-00-7. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and binding affinity to target proteins. These structural insights have revealed that the oxazolidinone ring plays a critical role in stabilizing interactions with key enzymatic sites, while the sulfonamide group enhances solubility and bioavailability.

One of the most notable applications of 2034565-00-7 is its potential as an inhibitor of inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators. This has led to investigations into its use as a novel anti-inflammatory agent, with preliminary results showing reduced cytokine production and improved outcomes in animal models of rheumatoid arthritis and colitis.

Additionally, the compound has been explored for its anticancer properties. Recent research indicates that 2034565-00-7 can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. Its ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development in oncology. However, challenges such as metabolic stability and off-target effects remain to be addressed in preclinical studies.

From a synthetic chemistry perspective, efforts have been made to optimize the production of 2034565-00-7. Novel synthetic routes have been developed to improve yield and purity, with a focus on green chemistry principles to minimize environmental impact. These advancements are crucial for scaling up production and facilitating future clinical trials.

In conclusion, N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to further characterize its pharmacological profile, optimize its structure-activity relationship, and explore its applications in diverse disease models. The findings summarized here underscore the importance of continued investment in the study of this molecule to unlock its full clinical potential.